Cas no 1233506-03-0 (2,3,4-Trifluorobenzenesulfinic acid sodium salt)

• Product Name: 2,3,4-Trifluorobenzenesulfinic acid sodium salt
• CAS No: 1233506-03-0
• MF: C₆H₂F₃NaO₂S
• MW: 218.128861904144
• CID: 5714286
• PubChem ID: 50998773
• Update Time: 2025-06-08

2,3,4-Trifluorobenzenesulfinic acid sodium salt Chemical and Physical Properties

Names and Identifiers

• MFCD11618065
• 2,3,4-Trifluorobenzenesulfinicacidsodiumsalt
• sodium 2,3,4-trifluorobenzene-1-sulfinate
• 2,3,4-Trifluorobenzenesulfinic acid sodium salt
• 1233506-03-0
• EN300-722535
• sodium:2,3,4-trifluorobenzenesulfinate

• MDL： MFCD11618065
• Inchi： 1S/C6H3F3O2S.Na/c7-3-1-2-4(12(10)11)6(9)5(3)8;/h1-2H,(H,10,11);/q;+1/p-1
• InChI Key： JOWLCDBHCHUBFB-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=C(C=1F)F)F)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 217.963
• Monoisotopic Mass: 217.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3A^2

Additional information on 2,3,4-Trifluorobenzenesulfinic acid sodium salt

Comprehensive Overview of 2,3,4-Trifluorobenzenesulfinic Acid Sodium Salt (CAS No. 1233506-03-0)

2,3,4-Trifluorobenzenesulfinic acid sodium salt (CAS No. 1233506-03-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This fluorinated benzenesulfinic acid derivative has gained significant attention due to its unique chemical properties, making it a valuable intermediate in synthetic chemistry. The compound's sodium salt form enhances its solubility and stability, facilitating its application in various experimental conditions.

The growing demand for fluorinated compounds in drug discovery has propelled interest in 2,3,4-Trifluorobenzenesulfinic acid sodium salt. Researchers often search for "fluorinated building blocks for drug synthesis" or "high-purity sulfinic acid derivatives," highlighting its relevance in modern medicinal chemistry. Its trifluorinated benzene core contributes to improved metabolic stability and bioavailability in target molecules, addressing key challenges in pharmaceutical development.

From a structural perspective, the 2,3,4-trifluoro substitution pattern on the benzene ring creates distinct electronic effects that influence reactivity. This characteristic makes the compound particularly useful for studying structure-activity relationships (SAR) in drug design. Many synthetic chemists inquire about "regioselective fluorination techniques" or "sulfinate chemistry applications," areas where this compound demonstrates significant utility.

In material science applications, the benzenesulfinic acid moiety offers interesting possibilities for surface modification and polymer chemistry. The sodium salt's ionic nature enables its use in aqueous-phase reactions, answering frequent queries about "water-soluble fluorinated reagents." Recent publications have explored its potential in creating advanced materials with tailored properties, particularly in electronic and optical applications.

Quality control of 2,3,4-Trifluorobenzenesulfinic acid sodium salt remains a critical consideration, with researchers frequently searching for "HPLC methods for sulfinic acid analysis" or "spectroscopic characterization of fluorinated compounds." Advanced analytical techniques including ¹⁹F NMR and LC-MS are typically employed to verify purity and structural integrity, especially when the compound is used as a pharmaceutical intermediate.

The compound's stability profile has been extensively studied, addressing common concerns about "storage conditions for sulfinate salts." Proper handling under inert atmosphere and protection from moisture are recommended to maintain optimal performance. These precautions align with current good manufacturing practice (cGMP) requirements for pharmaceutical intermediates.

Environmental considerations surrounding fluorinated organic compounds have led to increased research into sustainable synthesis methods. 2,3,4-Trifluorobenzenesulfinic acid sodium salt can be produced through greener routes that minimize hazardous byproducts, responding to industry demands for "eco-friendly fluorination processes." This aspect has become particularly relevant with tightening environmental regulations worldwide.

In conclusion, 2,3,4-Trifluorobenzenesulfinic acid sodium salt (CAS No. 1233506-03-0) represents a versatile tool for researchers across multiple disciplines. Its unique combination of fluorine substitution and sulfinate functionality continues to inspire innovative applications in drug discovery, materials science, and beyond. As synthetic methodologies advance, this compound is poised to play an increasingly important role in developing next-generation chemical solutions.